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Compound of Interest

Compound Name: PF-8380 hydrochloride

Cat. No.: B15575814 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-8380 is a potent and specific inhibitor of autotaxin (ATX), with an IC50 of 2.8 nM in isolated

enzyme assays and 101 nM in human whole blood.[1][2][3] By inhibiting ATX, PF-8380

modulates the levels of lysophosphatidic acid (LPA), a bioactive lipid involved in various

physiological and pathological processes, including inflammation and cancer.[4] Accurate and

consistent preparation of PF-8380 hydrochloride stock solutions is crucial for reliable

experimental outcomes in in vitro and in vivo studies. This document provides a detailed

protocol for the preparation, storage, and handling of PF-8380 hydrochloride stock solutions

in dimethyl sulfoxide (DMSO).

Physicochemical Properties and Solubility
Proper stock solution preparation begins with an understanding of the compound's

physicochemical properties. There are slight variations in the reported molecular weight and

solubility of PF-8380 hydrochloride across different suppliers. It is essential to consult the

certificate of analysis (CoA) provided with your specific batch of the compound.

Table 1: Physicochemical Data for PF-8380 Hydrochloride
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Property Value

Molecular Weight
478.33 g/mol (free base)[3][4]; 514.79 g/mol

(hydrochloride)[5]

Solubility in DMSO

Reported values vary: <1 mg/mL[4], ≥20.9

mg/mL[6], 96 mg/mL (200.69 mM)[7], 100

mg/mL (with ultrasonication)[3]. Use fresh,

anhydrous DMSO for best results.[7]

Appearance Solid powder.

Storage (Powder) -20°C for up to 3 years.[4]

Storage (DMSO Stock)

-20°C for up to 1 year[1]; -80°C for up to 2

years[1]. Aliquoting is recommended to avoid

repeated freeze-thaw cycles.

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the preparation of a 10 mM stock solution of PF-8380 hydrochloride in

DMSO.

Materials:

PF-8380 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator or water bath at 37°C
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Procedure:

Pre-weighing Preparation: Before opening, bring the vial of PF-8380 hydrochloride powder

to room temperature to prevent condensation of moisture.

Weighing the Compound: Accurately weigh the desired amount of PF-8380 hydrochloride
powder in a sterile microcentrifuge tube. For smaller quantities (e.g., 1 mg, 5 mg), it may be

preferable to dissolve the entire contents of the manufacturer's vial to avoid inaccuracies

from weighing small amounts.[5]

Calculating the Required Volume of DMSO: Use the following formula to calculate the

volume of DMSO needed to achieve a 10 mM stock solution:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Example Calculation for 1 mg of PF-8380 Hydrochloride (MW: 514.79 g/mol ):

Mass = 0.001 g

Molecular Weight = 514.79 g/mol

Concentration = 0.010 mol/L

Volume (L) = (0.001 g / 514.79 g/mol ) / 0.010 mol/L = 0.000194 L

Volume (µL) = 194 µL

Table 2: DMSO Volumes for 10 mM PF-8380 Hydrochloride Stock Solution

Mass of PF-8380 HCl Volume of DMSO for 10 mM Stock

1 mg 194 µL

5 mg 971 µL

10 mg 1.94 mL

Dissolving the Compound: Add the calculated volume of anhydrous DMSO to the tube

containing the PF-8380 hydrochloride powder.
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Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used to

facilitate dissolution.[6] Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes or amber glass vials. Store the aliquots at -20°C or -80°C. This practice minimizes the

number of freeze-thaw cycles, which can degrade the compound.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of PF-8380 and the workflow for

preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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